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For Researchers, Scientists, and Drug Development Professionals

Abstract
Chloroazodin (N,N'-dichloro-1,2-diazenedicarboximidamide) is a broad-spectrum antimicrobial

agent that has been utilized for its antiseptic and disinfectant properties. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

antimicrobial characteristics of chloroazodin. It is intended to serve as a detailed resource for

researchers, scientists, and professionals involved in drug development and infectious disease

control. This document summarizes key identifiers, presents quantitative data in structured

tables, and outlines the general mechanism of action for N-chloro compounds.

Chemical Identity and Structure
Chloroazodin is a synthetic organic compound characterized by a diazenedicarboximidamide

core with two chlorine atoms attached to the nitrogen atoms.

Chemical Structure:
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Figure 1: Chemical structure of Chloroazodin.

Table 1: Chemical Identifiers of Chloroazodin

Identifier Value Reference(s)

IUPAC Name

(1E)-2-chloro-1-[(E)-N'-

chlorocarbamimidoyl]iminogua

nidine

[1]

CAS Number 502-98-7 [1]

PubChem CID 6312330 [1]

Molecular Formula C₂H₄Cl₂N₆ [1]

Synonyms

Chlorazodin,

Dichloroazodicarbonamidine,

Azochloramide

[1]

Physicochemical Properties
Chloroazodin is a yellow crystalline solid with a faint chlorine-like odor. Its physicochemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Chloroazodin
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Property Value Reference(s)

Molecular Weight 183.00 g/mol [1]

Melting Point
Decomposes explosively at

~155 °C

Boiling Point Not applicable

Density Data not available

Solubility

Very slightly soluble in water;

sparingly soluble in alcohol;

slightly soluble in glycerol and

glyceryl triacetate.

pKa (predicted) 7.8

Stability

Unstable to light and heat.

Decomposition is accelerated

by contact with metals.

Solutions decompose on

exposure to light and warming.

Antimicrobial Properties and Mechanism of Action
Chloroazodin exhibits broad-spectrum antimicrobial activity against a variety of

microorganisms. As an N-chloro compound, its mechanism of action is believed to involve the

release of active chlorine, which is a potent oxidizing agent.

The proposed general mechanism of action for N-chloro compounds involves several key

steps:

Release of Active Chlorine: In an aqueous environment, N-chloro compounds can hydrolyze

to release hypochlorous acid (HOCl), a strong oxidizing agent.

Oxidative Damage: The released active chlorine can oxidize critical components of microbial

cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7005422/
https://www.benchchem.com/product/b3343046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition of Essential Enzymes: A primary target is the sulfhydryl groups (-SH) present in

many essential enzymes. Oxidation of these groups to disulfides (R-S-S-R) or other oxidized

forms can lead to enzyme inactivation.[1]

Disruption of Cellular Processes: This enzymatic inhibition disrupts vital cellular processes

such as respiration, glucose metabolism, and DNA synthesis, ultimately leading to microbial

death.[1]
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Figure 2: General mechanism of action for N-chloro antimicrobial compounds.

While this represents the general understanding for this class of compounds, specific and

detailed mechanistic studies on chloroazodin are limited in recent literature. Furthermore,

there is a lack of information regarding its specific effects on microbial signaling pathways.

Experimental Protocols
Detailed and validated experimental protocols for the synthesis, analysis, and stability testing of

chloroazodin are not readily available in contemporary scientific literature. The following

sections provide an overview based on historical and general chemical knowledge.

Synthesis
The synthesis of chloroazodin has been historically described to involve the reaction of

guanidine nitrate with sodium hypochlorite in an acidic medium.
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Figure 3: General workflow for the synthesis of Chloroazodin.

It is crucial to note that this synthesis should only be attempted by trained professionals in a

controlled laboratory setting, as chloroazodin is an explosive compound.

Analytical Methods
The quantification of chloroazodin can be challenging due to its instability. The primary

analytical methods would likely involve techniques that can handle unstable compounds and

quantify the active chlorine content.

Titrimetric Analysis: A common method for determining the concentration of active chlorine

compounds is iodometric titration. This involves reacting the sample with an excess of

potassium iodide in an acidic solution, followed by titration of the liberated iodine with a

standardized sodium thiosulfate solution.

UV-Vis Spectroscopy: Chloroazodin exhibits absorbance in the UV-visible region, which

could be utilized for its quantification. However, a validated method with a specific
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wavelength of maximum absorbance (λmax) and consideration of potential interference from

degradation products would be necessary.

Stability Testing
A stability-indicating analytical method would be required to assess the stability of

chloroazodin. This typically involves subjecting the compound to stress conditions (e.g., heat,

light, humidity, acid/base hydrolysis) and then using a chromatographic technique, such as

High-Performance Liquid Chromatography (HPLC), to separate the parent compound from its

degradation products. To date, specific, validated stability-indicating methods for chloroazodin
are not widely reported in recent literature.

Conclusion
Chloroazodin remains a compound of interest due to its potent antimicrobial properties. This

guide has consolidated the available information on its chemical structure and physicochemical

characteristics. However, it is evident that there is a significant lack of recent, detailed research

on its specific antimicrobial spectrum (MIC values), a definitive mechanism of action, and

validated experimental protocols for its synthesis and analysis. Further research is warranted to

fully characterize this compound and explore its potential applications in modern medicine and

disinfection, particularly in an era of increasing antimicrobial resistance. Professionals working

with chloroazodin should exercise extreme caution due to its explosive nature and inherent

instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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